2-(3,4-Dimethylbenzoyl)-4-methylpyridine
Overview
Description
2-(3,4-Dimethylbenzoyl)-4-methylpyridine, also known as DMMP, is a pyridine derivative that has gained attention in scientific research due to its unique properties. DMMP is a yellow crystalline powder that is soluble in organic solvents such as chloroform and methanol. It has a molecular weight of 257.32 g/mol and a melting point of 80-82°C.
Scientific Research Applications
Photochemical Dimerization
- Photochemical Dimerization Applications : Ultraviolet irradiation of certain pyridines, including 2-aminopyridine derivatives, can result in the formation of 1,4-dimers. This process and the resulting dimers' unique chemical and physical properties have implications in photochemistry and materials science (Taylor & Kan, 1963).
C-C Coupling in Organometallic Chemistry
- Organometallic Complexes Formation : Intramolecular C-C coupling involving N-bonded pyridines has been observed in the coordination sphere of Re(CO)3 fragments. This finding has potential applications in the synthesis of asymmetric, fac-capping tridentate ligands (Arevalo et al., 2017).
Antioxidant, Antitumor, and Antimicrobial Activities
- Biological Activities : Certain pyrazolopyridine derivatives have shown significant antioxidant, antitumor, and antimicrobial activities, highlighting their potential in pharmaceutical and medicinal chemistry (El‐Borai et al., 2013).
DNA-binding Behaviors
- DNA-binding in Biochemistry : Polypyridyl Ru(II) complexes, including those involving pyridines, have shown notable DNA-binding behaviors. This area of research is relevant for understanding the interactions of metal complexes with DNA and their potential applications in biochemistry and medicine (Xu et al., 2003).
Catalysis and Isotope Exchange
- H−D Exchange Catalysis : Research has demonstrated the use of palladium colloids in catalyzing H−D exchange between D2O and N-heterocyclic compounds, including pyridines. This has implications in chemical synthesis and isotope labeling (Guy & Shapley, 2009).
Electroluminescent Properties
- Electroluminescent Applications : Mono-cyclometalated Pt(II) complexes with certain pyridines have been studied for their electroluminescent properties. This research contributes to the development of materials for electronic and photonic devices (Ionkin et al., 2005).
Photocatalytic CO2 Reduction
- Photocatalytic Applications : Studies on Ru(II)-Re(I) binuclear complexes involving pyridines have shown improved photocatalytic activities in CO2 reduction. This research is significant in the field of sustainable energy and environmental chemistry (Gholamkhass et al., 2005).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, compounds with similar structures have been shown to inhibit monoamine transporters, particularly the serotonin transporter . This inhibition could lead to changes in neurotransmitter levels and subsequent alterations in cellular signaling.
Biochemical Pathways
For example, indole derivatives can affect pathways related to inflammation, cancer, HIV, and other diseases . The downstream effects of these pathway alterations would depend on the specific cellular context and the nature of the target proteins.
Pharmacokinetics
The molecular weight of the compound is 254281 , which suggests that it may have suitable properties for absorption and distribution in the body
Future Directions
properties
IUPAC Name |
(3,4-dimethylphenyl)-(4-methylpyridin-2-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO/c1-10-6-7-16-14(8-10)15(17)13-5-4-11(2)12(3)9-13/h4-9H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCFNWRSOWJDNDW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)C(=O)C2=CC(=C(C=C2)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701222654 |
Source
|
| Record name | (3,4-Dimethylphenyl)(4-methyl-2-pyridinyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701222654 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-Dimethylbenzoyl)-4-methylpyridine | |
CAS RN |
1187165-63-4 |
Source
|
| Record name | (3,4-Dimethylphenyl)(4-methyl-2-pyridinyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187165-63-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3,4-Dimethylphenyl)(4-methyl-2-pyridinyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701222654 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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